Cas no 25028-33-5 (2-acetyl-4-Pyridinecarboxylic acid)
25028-33-5 structure
Product Name:2-acetyl-4-Pyridinecarboxylic acid
CAS No:25028-33-5
MF:C8H7NO3
MW:165.146082162857
CID:822841
PubChem ID:22323713
Update Time:2025-04-19
2-acetyl-4-Pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-acetyl-4-Pyridinecarboxylic acid
- 2-acetylisonicotinic acid
- 2-acetylpyridine-4-carboxylic acid
- 2-Acetylisonicotins?ure
- 4-pyridinecarboxylic acid, 2-acetyl-
- Acide 2-acétylisonicotinique
- DA-16772
- CS-0372935
- DTXSID70624772
- SB54080
- AKOS006307535
- 2-Acetylisonicotinicacid
- 25028-33-5
- SCHEMBL6236560
- J-400235
-
- Inchi: 1S/C8H7NO3/c1-5(10)7-4-6(8(11)12)2-3-9-7/h2-4H,1H3,(H,11,12)
- InChI Key: PGIRCPYOUBOWQB-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 444.408°C at 760 mmHg
- Flash Point: 222.57°C
- Refractive Index: 1.565
- PSA: 67.26
2-acetyl-4-Pyridinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177334-5g |
2-acetylisonicotinic acid |
25028-33-5 | 95% | 5g |
$704 | 2021-08-05 | |
| Alichem | A029205940-1g |
2-Acetylisonicotinic acid |
25028-33-5 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM177334-5g |
2-acetylisonicotinic acid |
25028-33-5 | 95% | 5g |
$704 | 2022-06-11 |
2-acetyl-4-Pyridinecarboxylic acid Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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